N-(2,6-difluorobenzyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C16H10F5N5O/c17-12-2-1-3-13(18)11(12)8-22-15(27)14-23-25-26(24-14)10-6-4-9(5-7-10)16(19,20)21/h1-7H,8H2,(H,22,27)
• InChI Key: XDXPPMMHXJHWES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CNC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F)F
• Molecular Formula: C16H10F5N5O
• Molecular Weight: 383.28 g/mol

Description

N-(2,6-difluorobenzyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, also known as DFTZ, is a tetrazole-based compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. DFTZ is a small molecule that can be synthesized through a simple and efficient method, making it a promising candidate for further research.

Scientific Research Applications

Antimicrobial Applications

A series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, including substitutions with piperazine carboxamides and oxadiazolyl groups, were synthesized and evaluated for antimicrobial activities. These compounds showed moderate to good activities against both Gram-positive and Gram-negative bacterial strains as well as fungal strains, highlighting the potential of similar structures for antimicrobial drug development (Jadhav et al., 2017).

Optical Properties and Material Science

In the field of material science, a study on the synthesis and optical properties of 6,10-dihydrofluoreno[2,3-d:6,7-d′]diimidazole derivatives revealed that these compounds possess medium strong blue fluorescence-emitting abilities. The study provides insights into structure-optical behavior characteristics, which could be relevant for the development of new materials or optical devices (Chen et al., 2012).

Polymer Science

A novel approach to chain-growth polycondensation for the synthesis of well-defined aramides and block copolymers containing aramide with low polydispersity was demonstrated. This methodology might be applied to develop new polymeric materials with controlled molecular weights and properties for various applications (Yokozawa et al., 2002).

Aldose Reductase Inhibitors with Antioxidant Activity

A study on substituted benzenesulfonamides as aldose reductase inhibitors, which are significant for managing diabetic complications, incorporated difluorophenolic and tetrazole groups. These modifications resulted in compounds exhibiting potent aldose reductase inhibitory and antioxidant activities, suggesting a potential pathway for therapeutic development (Alexiou & Demopoulos, 2010).